Cas no 2098095-97-5 (N1,N1-Diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride)

N1,N1-Diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride is a diamine derivative with a branched alkyl structure, offering enhanced steric and electronic properties for coordination chemistry and catalysis applications. Its dihydrochloride salt form ensures improved solubility in aqueous and polar solvents, facilitating handling and reactivity in synthetic processes. The compound’s tertiary amine groups and alkyl substituents contribute to its utility as a ligand in metal complexes, particularly in asymmetric synthesis and polymerization catalysis. The rigid backbone and tailored substitution pattern provide selectivity and stability in complex formation. This reagent is suitable for research in organometallic chemistry, pharmaceutical intermediates, and material science, where precise steric control is critical.
N1,N1-Diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride structure
2098095-97-5 structure
Product Name:N1,N1-Diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride
CAS No:2098095-97-5
MF:C10H26Cl2N2
MW:245.232841014862
CID:5048101
Update Time:2025-05-21

N1,N1-Diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • N1,N1-diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride
    • 1-N,1-N-diethyl-2-N,3-dimethylbutane-1,2-diamine;dihydrochloride
    • N1,N1-Diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride
    • Inchi: 1S/C10H24N2.2ClH/c1-6-12(7-2)8-10(11-5)9(3)4;;/h9-11H,6-8H2,1-5H3;2*1H
    • InChI Key: YZOVKPFXVRVQHG-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N(CC)(CC)CC(C(C)C)NC

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 98
  • Topological Polar Surface Area: 15.3

N1,N1-Diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride Security Information

N1,N1-Diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N306031-100mg
n1,n1-diethyl-n2,3-dimethylbutane-1,2-diamine dihydrochloride
2098095-97-5
100mg
$ 95.00 2022-06-03
TRC
N306031-500mg
n1,n1-diethyl-n2,3-dimethylbutane-1,2-diamine dihydrochloride
2098095-97-5
500mg
$ 320.00 2022-06-03
TRC
N306031-1g
n1,n1-diethyl-n2,3-dimethylbutane-1,2-diamine dihydrochloride
2098095-97-5
1g
$ 475.00 2022-06-03
Life Chemicals
F2147-2528-0.25g
N1,N1-diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride
2098095-97-5 95%+
0.25g
$302.0 2023-09-06
Life Chemicals
F2147-2528-0.5g
N1,N1-diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride
2098095-97-5 95%+
0.5g
$318.0 2023-09-06
Life Chemicals
F2147-2528-1g
N1,N1-diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride
2098095-97-5 95%+
1g
$335.0 2023-09-06
Life Chemicals
F2147-2528-2.5g
N1,N1-diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride
2098095-97-5 95%+
2.5g
$670.0 2023-09-06
Life Chemicals
F2147-2528-5g
N1,N1-diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride
2098095-97-5 95%+
5g
$1005.0 2023-09-06
Life Chemicals
F2147-2528-10g
N1,N1-diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride
2098095-97-5 95%+
10g
$1407.0 2023-09-06

N1,N1-Diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride Related Literature

Additional information on N1,N1-Diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride

Recent Advances in the Study of N1,N1-Diethyl-N2,3-dimethylbutane-1,2-diamine Dihydrochloride (CAS: 2098095-97-5)

N1,N1-Diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride (CAS: 2098095-97-5) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile building block in drug discovery and development, particularly in the synthesis of novel bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of investigation has been the compound's role as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N1,N1-Diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride exhibited significant inhibitory activity against a range of kinases implicated in cancer progression. The study utilized a combination of molecular docking and in vitro assays to elucidate the structure-activity relationships (SAR) of these derivatives, providing valuable insights for further optimization.

In addition to its potential in oncology, recent research has explored the compound's utility in neuropharmacology. A preprint article from BioRxiv (2024) reported that N1,N1-Diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride could modulate the activity of certain neurotransmitter receptors, suggesting its potential as a scaffold for developing novel neuroprotective agents. The study employed electrophysiological recordings and behavioral assays in rodent models to validate these findings, though further clinical validation is warranted.

From a chemical perspective, advances in the synthetic methodology of N1,N1-Diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride have also been reported. A recent publication in Organic Letters (2023) described an improved, high-yield synthesis route that enhances the scalability and purity of the compound. This development is particularly significant for industrial applications, where consistent quality and cost-effectiveness are critical factors.

Despite these promising findings, challenges remain in the broader application of N1,N1-Diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's versatility and the growing body of research supporting its utility underscore its potential as a valuable tool in drug discovery and development.

In conclusion, N1,N1-Diethyl-N2,3-dimethylbutane-1,2-diamine dihydrochloride (CAS: 2098095-97-5) represents a promising area of research with diverse applications in medicinal chemistry. Continued exploration of its properties and derivatives is likely to yield further breakthroughs, paving the way for new therapeutic interventions in oncology, neurology, and beyond.

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